Cas no 777829-43-3 (1-(3-Furylmethyl)piperazine Dihydrochloride)

• Product Name: 1-(3-Furylmethyl)piperazine Dihydrochloride
• CAS No: 777829-43-3
• MF: C₉H₁₆Cl₂N₂O
• MW: 239.142140388489
• MDL: MFCD24387781
• CID: 553038
• PubChem ID: 15289270
• Update Time: 2025-04-19

1-(3-Furylmethyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3-furanylmethyl)-
• Piperazine, 1-(3-furanylmethyl)- (9CI)
• 1-(3-Furylmethyl)piperazine dihydrochloride
• 1-(furan-3-ylmethyl)piperazine,dihydrochloride
• 1864056-04-1
• 1-(furan-3-ylmethyl)piperazinedihydrochloride
• 1-(furan-3-ylmethyl)piperazine dihydrochloride
• 1-(furan-3-ylmethyl)piperazine;dihydrochloride
• 1-(3-Furanylmethyl)piperazine dihydrochloride
• AB90774
• F79532
• AKOS026677284
• EN300-235616
• 1-[(furan-3-yl)methyl]piperazine dihydrochloride
• F2158-1682
• 777829-43-3
• 1-(3-Furylmethyl)piperazine Dihydrochloride

• MDL： MFCD24387781
• Inchi： 1S/C9H14N2O.2ClH/c1-6-12-8-9(1)7-11-4-2-10-3-5-11;;/h1,6,8,10H,2-5,7H2;2*1H
• InChI Key： QOWMZSNDJWKPJD-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C=CC(=C1)CN1CCNCC1

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 238.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.4Ų

Experimental Properties

• PSA: 28.41